Cas no 2138109-17-6 (5-bromo-2-(pentafluoroethyl)aniline)

• Product Name: 5-bromo-2-(pentafluoroethyl)aniline
• CAS No: 2138109-17-6
• MF: C₈H₅BrF₅N
• MW: 290.028018712997
• CID: 6157199
• PubChem ID: 165501423
• Update Time: 2025-08-05

5-bromo-2-(pentafluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pentafluoroethyl)aniline
• 2138109-17-6
• EN300-1198043

• Inchi： 1S/C8H5BrF5N/c9-4-1-2-5(6(15)3-4)7(10,11)8(12,13)14/h1-3H,15H2
• InChI Key： STQBCDCOWVQMSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 288.95255g/mol
• Monoisotopic Mass: 288.95255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 5-bromo-2-(pentafluoroethyl)aniline

Comprehensive Analysis of 5-Bromo-2-(pentafluoroethyl)aniline (CAS No. 2138109-17-6): Properties, Applications, and Industry Trends

5-Bromo-2-(pentafluoroethyl)aniline (CAS No. 2138109-17-6) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aniline derivative features a unique pentafluoroethyl group, which enhances its reactivity and makes it valuable for cross-coupling reactions in synthetic chemistry. The compound's molecular structure combines a bromo substituent at the 5-position with an electron-withdrawing pentafluoroethyl moiety, creating a versatile building block for heterocyclic synthesis.

Recent studies highlight the growing demand for fluorinated organic compounds like 5-Bromo-2-(pentafluoroethyl)aniline in drug discovery. The pharmaceutical industry particularly values its role in developing kinase inhibitors and antiviral agents, as evidenced by its inclusion in patent applications for COVID-19 therapeutics. Researchers are exploring its potential in proteolysis-targeting chimera (PROTAC) technology, a hot topic in targeted protein degradation therapies.

From a material science perspective, this compound contributes to advancements in liquid crystal materials and organic electronics. Its fluorine-rich structure improves thermal stability and dielectric properties, making it relevant for OLED manufacturing and flexible display technologies – areas experiencing rapid growth due to the foldable smartphone revolution. The compound's lipophilicity parameters (logP 3.2) also make it valuable for drug delivery system optimization.

Environmental considerations surrounding persistent organic pollutants (POPs) have led to innovations in the compound's green synthesis methods. Recent publications describe catalyst-free amination approaches and microwave-assisted reactions that improve atom economy while reducing hazardous byproducts. These developments address the sustainable chemistry movement that dominates current ESG-focused research initiatives.

The analytical characterization of 5-Bromo-2-(pentafluoroethyl)aniline typically involves HPLC-MS (retention time 6.8 min in reverse-phase conditions) and 19F NMR spectroscopy (showing characteristic peaks at -80 to -85 ppm). Its crystallographic data reveals interesting molecular packing patterns attributed to halogen bonding interactions, a phenomenon increasingly studied for crystal engineering applications.

Market analysts note rising procurement of this compound by contract research organizations (CROs) specializing in fluorine chemistry. The global fine chemicals market for such intermediates is projected to grow at 7.2% CAGR through 2030, driven by demand from biotech startups and generic drug manufacturers. However, challenges remain in large-scale production due to the need for specialized fluorination equipment and handling protocols.

Emerging applications in PET radiopharmaceuticals (where the bromine atom allows for isotopic exchange with fluorine-18) and bioorthogonal chemistry further expand its utility. The compound's structure-activity relationships are being systematically explored through computational chemistry approaches, including density functional theory (DFT) calculations that predict its behavior in enzyme binding pockets.

Quality control standards for 5-Bromo-2-(pentafluoroethyl)aniline continue to evolve, with updated ICH guidelines requiring stricter limits on genotoxic impurities. Leading suppliers now provide GMP-grade material with comprehensive certificates of analysis that include residual solvent profiles and elemental impurity testing per USP chapter 232 requirements.

Future research directions may explore its potential in antibody-drug conjugates (ADCs) as a linker component, or as a precursor for metal-organic frameworks (MOFs) with gas storage applications. The compound's unique electronic effects (σp = 0.54 for the pentafluoroethyl group) continue to inspire novel applications in asymmetric catalysis and photoredox chemistry.